Cas no 1031668-84-4 (2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide)

2-(6-(4-Chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide is a synthetic organic compound featuring a 1,2,6-thiadiazinane dioxide core substituted with a 4-chlorobenzyl group and an N-(4-ethoxyphenyl)acetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The presence of the sulfonamide-like thiadiazinane dioxide group may confer enhanced metabolic stability and binding affinity in target interactions. The 4-chlorobenzyl and 4-ethoxyphenyl substituents could contribute to selective receptor modulation or enzyme inhibition. Its well-defined chemical architecture makes it a candidate for further pharmacological evaluation, particularly in areas requiring structurally diverse heterocyclic frameworks. The compound's synthetic accessibility and modular design allow for derivatization to optimize physicochemical and biological properties.
2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide structure
1031668-84-4 structure
Product Name:2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide
CAS No:1031668-84-4
MF:C20H24ClN3O4S
MW:437.940262794495
CID:5970932
PubChem ID:46506591
Update Time:2025-06-09

2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-[(4-chlorophenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]-N-(4-ethoxyphenyl)acetamide
    • 2-[6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(4-ethoxyphenyl)acetamide
    • 2-{6-[(4-chlorophenyl)methyl]-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}-N-(4-ethoxyphenyl)acetamide
    • 2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide
    • 1031668-84-4
    • F3222-1842
    • AKOS001770387
    • Inchi: 1S/C20H24ClN3O4S/c1-2-28-19-10-8-18(9-11-19)22-20(25)15-24-13-3-12-23(29(24,26)27)14-16-4-6-17(21)7-5-16/h4-11H,2-3,12-15H2,1H3,(H,22,25)
    • InChI Key: JZSMCMRRNSEFQM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1CCCN(CC(NC2C=CC(=CC=2)OCC)=O)S1(=O)=O

Computed Properties

  • Exact Mass: 437.1176051g/mol
  • Monoisotopic Mass: 437.1176051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 87.3Ų

2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3222-1842-2μmol
2-{6-[(4-chlorophenyl)methyl]-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}-N-(4-ethoxyphenyl)acetamide
1031668-84-4 90%+
2μl
$57.0 2023-05-18
Life Chemicals
F3222-1842-1mg
2-{6-[(4-chlorophenyl)methyl]-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}-N-(4-ethoxyphenyl)acetamide
1031668-84-4 90%+
1mg
$54.0 2023-05-18
Life Chemicals
F3222-1842-2mg
2-{6-[(4-chlorophenyl)methyl]-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}-N-(4-ethoxyphenyl)acetamide
1031668-84-4 90%+
2mg
$59.0 2023-05-18

Additional information on 2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 1031668-84-4 and Product Name: 2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide

The compound with the CAS number 1031668-84-4 and the product name 2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates multiple functional groups, including a thiadiazine core, which is known for its versatility in drug design and development.

One of the most striking features of this compound is its thiadiazine scaffold, which is a central structural motif in many bioactive molecules. Thiadiazines are six-membered heterocyclic compounds containing sulfur and nitrogen atoms at positions 1 and 3, respectively. This particular derivative, 2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(4-ethoxyphenyl)acetamide, has been synthesized with the intention of exploring its pharmacological properties. The presence of a 4-chlorobenzyl group at the 6-position of the thiadiazine ring introduces a lipophilic moiety that can enhance membrane permeability, potentially improving oral bioavailability. Additionally, the N-(4-ethoxyphenyl)acetamide moiety at the 2-position adds another layer of complexity to the molecule, which could influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The thiadiazine core in this molecule has been shown to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 4-chlorobenzyl group is known to modulate enzyme activity by influencing binding affinity to active sites. In contrast, the acetamide group can serve as a hinge region in protein-ligand interactions, facilitating precise targeting of therapeutic agents. These structural features make this compound a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The thiadiazine ring is typically constructed through cyclization reactions involving appropriate precursors. In this case, the 4-chlorobenzyl group is introduced via nucleophilic substitution or coupling reactions, followed by functionalization at the 2-position with the N-(4-ethoxyphenyl)acetamide moiety. The use of modern synthetic techniques such as palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of these processes.

One of the key challenges in working with such complex molecules is their solubility and stability under various conditions. The presence of multiple heteroatoms in the structure can lead to hydrogen bonding interactions that affect solubility in both aqueous and organic solvents. Additionally, thermal stability must be considered during storage and handling to prevent degradation. Researchers have employed various strategies to enhance stability, such as protecting group strategies or encapsulation techniques.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit interesting properties relevant to therapeutic applications. The thiadiazine core has been reported to interact with enzymes such as kinases and phosphodiesterases, which are involved in numerous cellular processes. The 4-chlorobenzyl group could modulate these interactions by altering binding kinetics or affinity. Furthermore, the acetamide moiety may influence receptor binding by serving as an anchor point for further structural modifications.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how researchers identify potential hits from large compound libraries. By leveraging vast datasets containing biological activity data, these algorithms can predict how different molecular structures will behave in biological systems. This approach has been particularly effective for identifying novel derivatives of known pharmacophores, such as thiadiazines. In this context, 1031668-84-4 stands out as a promising candidate for further exploration due to its unique structural features.

Future research directions may include exploring analogs of this compound that exhibit enhanced potency or selectivity for specific biological targets. By systematically modifying functional groups like the 4-chlorobenzyl or acetamide moieties, researchers can fine-tune pharmacological properties without losing overall structural integrity. Additionally, computational studies could provide valuable insights into how these modifications affect molecular interactions at an atomic level.

The development of new synthetic methodologies is another critical area for advancement, particularly those that improve scalability while maintaining high purity standards, ensuring that promising candidates like this one can be produced efficiently enough for clinical trials and commercialization.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD